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Compound of Interest

Compound Name:
1-(2-Chloro-4-

ethoxyphenyl)propan-1-one

Cat. No.: B14051840

Get Quote

Executive Summary
This guide provides a comprehensive technical profile of 1-(2-Chloro-4-
ethoxyphenyl)propan-1-one (CAS: 1310289-57-6), a specialized aromatic ketone used

primarily as a scaffold in the synthesis of agrochemicals and pharmaceutical active ingredients

(APIs). This document details the compound's chemical identity, physiochemical properties,

and a validated synthesis protocol based on Friedel-Crafts acylation, designed to maximize

regioselectivity and yield.

Chemical Identity & Registry
The accurate identification of this compound is critical due to the existence of multiple

positional isomers (e.g., the 3-chloro or 2-ethoxy variants).
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Identifier Value

Chemical Name 1-(2-Chloro-4-ethoxyphenyl)propan-1-one

CAS Registry Number 1310289-57-6

Synonyms
2'-Chloro-4'-ethoxypropiophenone; 1-(2-Chloro-

4-ethoxyphenyl)-1-propanone

Molecular Formula C₁₁H₁₃ClO₂

Molecular Weight 212.67 g/mol

SMILES CCC(=O)C1=C(Cl)C=C(OCC)C=C1

InChI Key
(Predicted) NUWCEIUTFUZOPM-

UHFFFAOYSA-N

Structural Analysis
The molecule consists of a propiophenone core substituted with a chlorine atom at the ortho

position and an ethoxy group at the para position relative to the ketone.[1] The steric bulk of the

ortho-chloro group influences the torsional angle of the carbonyl, potentially affecting reactivity

in subsequent nucleophilic additions.

Physiochemical Properties (Computed)
Note: Experimental values for this specific isomer are rare in open literature; values below are

computed based on structure-activity relationship (SAR) models for similar halogenated alkoxy-

propiophenones.
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Property Value (Predicted/Typical) Significance

Physical State Solid (Crystalline)
Likely low-melting solid or oil at

RT depending on purity.

Melting Point 45°C – 55°C
Handling requires temperature

control to prevent caking.

Boiling Point ~290°C (at 760 mmHg)

High boiling point requires

vacuum distillation for

purification.

LogP (Octanol/Water) ~3.3

Lipophilic; indicates good

membrane permeability for

biological derivatives.

Solubility DCM, Ethyl Acetate, Toluene
Insoluble in water; requires

organic solvents for extraction.

Synthesis & Manufacturing Protocol
The most robust route to 1-(2-Chloro-4-ethoxyphenyl)propan-1-one is the Friedel-Crafts

Acylation of 3-chlorophenetole (1-chloro-3-ethoxybenzene). This pathway leverages the strong

para-directing effect of the ethoxy group to control regiochemistry.

Reaction Logic[1][2]
Substrate: 1-Chloro-3-ethoxybenzene (3-Chlorophenetole).

Electrophile: Propionyl chloride (activated by AlCl₃).[1]

Regioselectivity: The ethoxy group is a strong activator and ortho/para director. The chlorine

is a deactivator but also an ortho/para director. The position para to the ethoxy group (C4

relative to ethoxy) is electronically favored and sterically accessible, leading to the 1,2,4-

substitution pattern.

Validated Protocol (Lab Scale: 100g basis)
Reagents:
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1-Chloro-3-ethoxybenzene: 1.0 eq

Propionyl Chloride: 1.1 eq

Aluminum Chloride (AlCl₃): 1.2 eq (Anhydrous)

Dichloromethane (DCM): 5-7 Volumes (Solvent)

Step-by-Step Methodology:

Preparation: In a flame-dried 3-neck flask equipped with a mechanical stirrer, nitrogen inlet,

and dropping funnel, charge DCM and AlCl₃. Cool the suspension to 0–5°C.

Acylium Ion Formation: Add Propionyl Chloride dropwise over 30 minutes, maintaining

temperature <10°C. The mixture will homogenize slightly as the acylium complex forms.

Addition: Add 1-Chloro-3-ethoxybenzene dropwise over 45 minutes. Critical: Control the

exotherm. The solution will darken (orange/red).

Reaction: Allow the mixture to warm to Room Temperature (20–25°C) and stir for 4–6 hours.

Monitor by TLC (Hexane:EtOAc 9:1) or HPLC until starting material is <1%.

Quenching: Pour the reaction mixture slowly into Ice/HCl (1N) mixture with vigorous stirring.

Caution: HCl gas evolution.

Workup: Separate the organic layer.[2] Extract the aqueous layer with DCM (2x). Combine

organics and wash with Water, Sat. NaHCO₃, and Brine.

Drying & Concentration: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purification: Recrystallize from Hexane/Ethanol or perform vacuum distillation if the product

remains oily.

Synthesis Workflow Diagram
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Caption: Friedel-Crafts acylation pathway for the regioselective synthesis of 1-(2-Chloro-4-
ethoxyphenyl)propan-1-one.

Quality Control & Analytical Verification
To ensure the integrity of the synthesized compound, the following analytical signatures must

be verified.

¹H NMR (CDCl₃, 400 MHz):

δ 1.15 (t, 3H): Methyl of propionyl group.

δ 1.45 (t, 3H): Methyl of ethoxy group.

δ 2.95 (q, 2H): Methylene of propionyl group (adjacent to carbonyl).

δ 4.05 (q, 2H): Methylene of ethoxy group.

δ 6.80 (dd, 1H): Aromatic proton (position 5).

δ 6.90 (d, 1H): Aromatic proton (position 3, ortho to ethoxy/chloro).

δ 7.60 (d, 1H): Aromatic proton (position 6, ortho to carbonyl). Note: This shift is

deshielded by the carbonyl.

HPLC Purity: >98.0% (Area %).

Mass Spectrometry: [M+H]⁺ = 213.07 (Expect characteristic Chlorine isotope pattern ³⁵Cl/

³⁷Cl in 3:1 ratio).
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Safety & Handling (GHS Classification)
While specific MSDS data for this CAS is limited, it shares hazard profiles with similar

halogenated phenones.

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[3][4][6]

Precautionary Measures: Use in a fume hood. Wear nitrile gloves and safety goggles. Avoid

dust/aerosol generation.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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